- Selective degradation of splicing factor CAPERα by anticancer sulfonamides, Nature Chemical Biology, 2017, 13(6), 675-680
Cas no 97919-22-7 (Chloroquinoxaline sulfonamide)
Chloroquinoxaline sulfonamide structure
Product Name:Chloroquinoxaline sulfonamide
CAS No:97919-22-7
MF:C14H11ClN4O2S
MW:334.780740022659
MDL:MFCD01657676
CID:804471
PubChem ID:72462
Update Time:2024-10-25
Chloroquinoxaline sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,4-amino-N-(5-chloro-2-quinoxalinyl)-
- 4-amino-N-(5-chloroquinoxalin-2-yl)benzenesulfonamide
- Chlorsulfaquinoxaline
- Chloroquinoxaline sulfonamide
- 4-Amino-N-(5-chloro-2-quinoxalinyl)benzenesulfonamide (ACI)
- CQS
- NSC 339004
- 4-azanyl-N-(5-chloranylquinoxalin-2-yl)benzenesulfonamide
- Q27285146
- AKOS028110694
- NSC-339004
- DB-218738
- 4-Amino-N-(5-chloro-2-quinoxalinyl)benzenesulfonamide
- NSC339004
- NCIMech_000335
- DB12921
- CCG-35544
- 97919-22-7
- DTXCID10165831
- HY-106662
- 5-Chloroquinoxaline-2-sulfanilamide
- 4-25-00-02607 (Beilstein Handbook Reference)
- 4-amino-N-(5-chloroquinoxalin-2-yl)benzene-1-sulfonamide
- MS-25062
- NCI60_002995
- EN300-20600160
- DTXSID10243340
- UNII-O0408QB48D
- F82141
- Benzenesulfonamide, 4-amino-N-[5-chloro-2-quinoxalinyl]-
- cid_72462
- 4-AMINO-N-(5-CHLORO-2-QUINOXALINYL)-BENZENESULFONAMIDE
- MLS002701830
- SCHEMBL6375915
- CS-0026291
- GLXC-10198
- 4-Amino-N-(5-chloro-2-quinoxalinyl)benzenesulfonamide; CQS; NSC 339004
- Benzenesulfonamide, 4-amino-N-(5-chloro-2-quinoxalinyl)-
- NS00068680
- BDBM97028
- CHEMBL1905073
- O0408QB48D
- BRN 0312075
- CCRIS 689
- SMR001565423
- chlorosulfaquinoxaline
-
- MDL: MFCD01657676
- Inchi: 1S/C14H11ClN4O2S/c15-11-2-1-3-12-14(11)17-8-13(18-12)19-22(20,21)10-6-4-9(16)5-7-10/h1-8H,16H2,(H,18,19)
- InChI Key: CTSNHMQGVWXIEG-UHFFFAOYSA-N
- SMILES: O=S(C1C=CC(N)=CC=1)(NC1C=NC2C(=CC=CC=2Cl)N=1)=O
Computed Properties
- Exact Mass: 334.029
- Monoisotopic Mass: 334.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 476
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 106A^2
Experimental Properties
- Density: 1.4254 (rough estimate)
- Boiling Point: 576.3°Cat760mmHg
- Flash Point: 302.3°C
- Refractive Index: 1.5630 (estimate)
- PSA: 106.35000
- LogP: 4.40120
Chloroquinoxaline sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0026291-5mg |
Chloroquinoxaline sulfonamide |
97919-22-7 | 99.47% | 5mg |
$165.0 | 2022-04-26 | |
| ChemScence | CS-0026291-10mg |
Chloroquinoxaline sulfonamide |
97919-22-7 | 99.47% | 10mg |
$300.0 | 2022-04-26 | |
| ChemScence | CS-0026291-25mg |
Chloroquinoxaline sulfonamide |
97919-22-7 | 99.47% | 25mg |
$600.0 | 2022-04-26 | |
| ChemScence | CS-0026291-50mg |
Chloroquinoxaline sulfonamide |
97919-22-7 | 99.47% | 50mg |
$1050.0 | 2022-04-26 | |
| TRC | C426000-5mg |
Chlorsulfaquinoxaline |
97919-22-7 | 5mg |
$ 184.00 | 2023-09-08 | ||
| TRC | C426000-50mg |
Chlorsulfaquinoxaline |
97919-22-7 | 50mg |
$ 1453.00 | 2023-09-08 | ||
| MedChemExpress | HY-106662-10mM*1mLinDMSO |
Chloroquinoxaline sulfonamide |
97919-22-7 | 99.06% | 10mM*1mLinDMSO |
¥1820 | 2023-07-26 | |
| MedChemExpress | HY-106662-5mg |
Chloroquinoxaline sulfonamide |
97919-22-7 | 99.06% | 5mg |
¥1650 | 2025-04-15 | |
| MedChemExpress | HY-106662-10mg |
Chloroquinoxaline sulfonamide |
97919-22-7 | 99.06% | 10mg |
¥3000 | 2024-05-24 | |
| MedChemExpress | HY-106662-25mg |
Chloroquinoxaline sulfonamide |
97919-22-7 | 99.06% | 25mg |
¥6000 | 2024-05-24 |
Chloroquinoxaline sulfonamide Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 3 h, 150 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4
Reference
Production Method 2
Reaction Conditions
Reference
- Preparation of fused heteroaryl compounds useful as anticancer agents, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
Reference
- Carbonic anhydrase inhibitors - Part 94. 1,3,4-Thiadiazole-2-sulfonamide derivatives as antitumor agents?, European Journal of Medicinal Chemistry, 2000, 35(9), 867-874
Chloroquinoxaline sulfonamide Raw materials
Chloroquinoxaline sulfonamide Preparation Products
Chloroquinoxaline sulfonamide Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
97919-22-7 (Chloroquinoxaline sulfonamide) Related Products
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- 889125-56-8(Benzenesulfonamide, 2-amino-N-(5-chloro-2-pyridinyl)-)
- 1202864-52-5(Sulfaquinoxaline-13C6)
- 565172-05-6(N-(3-chloroquinoxalin-2-yl)-3-methylbenzene-1-sulfonamide)
- 967-80-6(Sulfaquinoxaline sodium salt)
- 1672-91-9(Benzenesulfonamide,4-amino-N-(5-chloro-2-pyrazinyl)-)
- 4029-41-8(N-(3-chloroquinoxalin-2-yl)-4-methylbenzene-1-sulfonamide)
- 54996-17-7(4-amino-N-(6-chloro-1,5-naphthyridin-2-yl)benzenesulfonamide)
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